2-Bromo-6-(4-fluoro-phenyl)-imidazo[2,1-b]thiazole

• CAS No.: 944581-10-6
• Molecular Formula: C11H6BrFN2S
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 2-bromo-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C11H6BrFN2S/c12-10-6-15-5-9(14-11(15)16-10)7-1-3-8(13)4-2-7/h1-6H
• InChI Key: CHVFUSYHQNEBHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN3C=C(SC3=N2)Br)F

Description

2-Bromo-6-(4-fluoro-phenyl)-imidazo[2,1-b]thiazole is a useful research compound. Its molecular formula is C11H6BrFN2S and its molecular weight is 297.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-1-(4-fluoro-phenyl)-ethanone (2 g, 9.215 mmol) in 100 ml ethanol were added 5-bromo-thiazol-2-ylamine hydrobromide (2.396 g, 9.215 mmol) and ethyl-diisopropyl-amine (1.19 g, 9.215 mmol). The mixture was stirred under reflux for 8 h and evaporated. Water was added to the residue and extracted with ethyl acetate. The organic layer was separated, washed with water, dried and evaporated. The crude product was purified by preparative HPLC (RP18, acetonitrile/water 0.1% TFA) to yield 532 mg (20%) of the desired product. MS: M+H+=296.96.